Cas no 1427366-64-0 (5-Fluoro-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 5-Fluoro-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1427366-64-0
• MF: C₆H₄FN₃
• MW: 137.114463806152
• MDL: MFCD23708558
• CID: 4603876
• PubChem ID: 121229245
• Update Time: 2025-11-01

5-Fluoro-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-[1,2,4]triazolo[1,5-a]pyridine
• CHC36664
• SY129614
• A920928
• MFCD23708558
• 1427366-64-0
• AC4217
• AKOS027427471
• CS-0446349

• MDL： MFCD23708558
• Inchi： 1S/C6H4FN3/c7-5-2-1-3-6-8-4-9-10(5)6/h1-4H
• InChI Key： DFJMIUHQBQOPSL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=NC=NN21

Computed Properties

• Exact Mass: 137.03892530g/mol
• Monoisotopic Mass: 137.03892530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.2

Additional information on 5-Fluoro-[1,2,4]triazolo[1,5-a]pyridine

Compound CAS No. 1427366-64-0: 5-Fluoro-[1,2,4]triazolo[1,5-a]pyridine

The compound CAS No. 1427366-64-0, also known as 5-Fluoro-[1,2,4]triazolo[1,5-a]pyridine, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of triazolopyridines, which are known for their unique electronic properties and structural versatility. The presence of the fluorine atom at the 5-position introduces additional functionality, making it a valuable building block for advanced chemical synthesis.

Recent studies have highlighted the importance of 5-Fluoro-[1,2,4]triazolo[1,5-a]pyridine in the development of novel materials with tailored electronic properties. Researchers have explored its application in organic electronics, where its ability to act as a π-conjugated system has shown promise in enhancing the performance of organic semiconductors. For instance, a study published in Nature Communications demonstrated that incorporating this compound into polymer blends significantly improved charge transport properties.

The synthesis of CAS No. 1427366-64-0 involves a multi-step process that typically begins with the preparation of the parent triazolopyridine structure. Fluorination is achieved through electrophilic substitution or other specialized techniques to introduce the fluorine atom at the desired position. The optimization of these synthetic routes has been a focus of recent research efforts to improve yield and purity.

In terms of applications, 5-Fluoro-[1,2,4]triazolo[1,5-a]pyridine has shown potential in drug discovery due to its ability to act as a bioisostere or pharmacophore in medicinal chemistry programs. Its unique electronic properties make it an attractive candidate for designing molecules with specific biological activities. For example, studies have indicated that derivatives of this compound exhibit modulatory effects on key enzymes involved in neurodegenerative diseases.

The structural flexibility of this compound also makes it an ideal candidate for supramolecular chemistry applications. Researchers have explored its ability to form self-assembled structures through hydrogen bonding and π–π interactions. These studies have implications for the development of new materials with applications in sensing and catalysis.

In conclusion, CAS No. 1427366-64-0 (5-Fluoro-[1,2,4]triazolo[1,5-a]pyridine) represents a versatile building block with significant potential across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application underscore its importance as a key compound in modern chemical research.